Cas no 1049433-76-2 (4-fluoro-3-methyl-N-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-3-methyl-N-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 1049433-76-2
• MF: C₁₉H₂₄FN₃O₂S
• MW: 377.476166725159
• CID: 6262186
• PubChem ID: 42267445
• Update Time: 2025-07-18

4-fluoro-3-methyl-N-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methyl-N-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide
• 4-fluoro-3-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]benzene-1-sulfonamide
• 4-fluoro-3-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide
• F5265-0050
• 1049433-76-2
• Z1137657914
• AKOS024504286
• 4-fluoro-3-methyl-N-(2-(4-phenylpiperazin-1-yl)ethyl)benzenesulfonamide

• Inchi： 1S/C19H24FN3O2S/c1-16-15-18(7-8-19(16)20)26(24,25)21-9-10-22-11-13-23(14-12-22)17-5-3-2-4-6-17/h2-8,15,21H,9-14H2,1H3
• InChI Key： JNTHYNOCILZFCH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(NCCN1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 377.15732635g/mol
• Monoisotopic Mass: 377.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-fluoro-3-methyl-N-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide

Introduction to 4-Fluoro-3-Methyl-N-2-(4-Phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 1049433-76-2)

4-Fluoro-3-methyl-N-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 1049433-76-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted benzene ring, a methyl group, and a piperazine moiety linked to a phenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-fluoro-3-methyl-N-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide is particularly interesting due to the presence of the sulfonamide functional group, which is known for its ability to form hydrogen bonds and interact with various biological targets. The fluoro substitution on the benzene ring can enhance the compound's lipophilicity and metabolic stability, while the piperazine moiety provides additional flexibility and potential for receptor binding.

Recent studies have explored the pharmacological properties of 4-fluoro-3-methyl-N-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide, revealing its potential as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The piperazine moiety in this compound is believed to play a crucial role in modulating serotonin receptor activity, making it a promising candidate for further drug development.

In addition to its potential as an SSRI, 4-fluoro-3-methyl-N-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide has also shown activity against other neurotransmitter systems. For example, it has been reported to exhibit affinity for dopamine D₂ receptors, which are involved in the regulation of motor function and reward pathways. This dual mechanism of action could potentially offer broader therapeutic benefits compared to traditional SSRIs.

The synthesis of 4-fluoro-3-methyl-N-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide involves several steps, including the formation of the sulfonamide bond and the introduction of the fluoro and methyl substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-fluoro-3-methyl-N-2-(4-phenylpiperazin-1-yl)ethylbenzene-1-sulfonamide in treating various psychiatric disorders. Preliminary results have been promising, with the compound demonstrating good tolerability and a favorable side-effect profile. However, further studies are needed to fully understand its long-term effects and potential interactions with other medications.

In conclusion, 4-fluoro-3-methyl-N-2-(4-phenylpiperazin-1-y l)ethylbenzene - 1 - sulfonamide (CAS No. 1049433 - 76 - 2) represents a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development as a novel therapeutic agent. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the treatment of various psychiatric conditions.